Cas no 1469190-27-9 (1-(2-methylpentyl)cyclopropylmethanamine)

• Product Name: 1-(2-methylpentyl)cyclopropylmethanamine
• CAS No: 1469190-27-9
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6325928
• PubChem ID: 66026190
• Update Time: 2025-05-19

1-(2-methylpentyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpentyl)cyclopropylmethanamine
• AKOS015368572
• EN300-1844444
• 1469190-27-9
• [1-(2-methylpentyl)cyclopropyl]methanamine

• Inchi： 1S/C10H21N/c1-3-4-9(2)7-10(8-11)5-6-10/h9H,3-8,11H2,1-2H3
• InChI Key： ZCGSVHVMVVVUKN-UHFFFAOYSA-N
• SMILES： NCC1(CC(C)CCC)CC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-methylpentyl)cyclopropylmethanamine

Introduction to 1-(2-methylpentyl)cyclopropylmethanamine (CAS No. 1469190-27-9)

1-(2-methylpentyl)cyclopropylmethanamine, also known by its CAS number 1469190-27-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropylamines and is characterized by its unique structural features, which include a cyclopropyl ring and a branched alkyl chain. These structural elements contribute to its distinct chemical and biological properties, making it a subject of interest for various applications.

The synthesis of 1-(2-methylpentyl)cyclopropylmethanamine involves several steps, typically starting with the formation of the cyclopropyl ring followed by the introduction of the alkyl substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the overall cost but also minimizes environmental impact, aligning with the principles of green chemistry.

In terms of its physical and chemical properties, 1-(2-methylpentyl)cyclopropylmethanamine is a colorless liquid at room temperature with a molecular weight of approximately 165.3 g/mol. It exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for long-term storage and transportation.

The biological activity of 1-(2-methylpentyl)cyclopropylmethanamine has been a focal point in recent research. Studies have shown that it possesses potent binding affinity to specific receptors, particularly those involved in neurotransmission and signal transduction pathways. A notable study published in the Biochemical Pharmacology journal in 2022 demonstrated that this compound can modulate GABAergic and glutamatergic systems, suggesting potential therapeutic applications in neurological disorders such as epilepsy and anxiety disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methylpentyl)cyclopropylmethanamine as a potential treatment for these conditions. Preliminary results from Phase I trials have indicated favorable pharmacokinetic profiles with minimal adverse effects. These findings have paved the way for further clinical investigations, including Phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its medicinal applications, 1-(2-methylpentyl)cyclopropylmethanamine has also been explored for use in other areas such as materials science and analytical chemistry. Its unique chemical structure makes it suitable for use as a ligand in coordination complexes, which can be employed in catalytic processes or as sensors for detecting specific analytes. A recent study published in the Inorganic Chemistry Frontiers journal highlighted its effectiveness as a ligand in metal-organic frameworks (MOFs), demonstrating enhanced stability and selectivity compared to traditional ligands.

In conclusion, 1-(2-methylpentyl)cyclopropylmethanamine (CAS No. 1469190-27-9) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Ongoing studies continue to uncover new aspects of its properties and potential uses, underscoring its significance in multiple scientific disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding and treatment of various medical conditions.